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Compound of Interest

2,4-bis(2-phenylpropan-2-
Compound Name:
yl)phenol

Cat. No.: B025650

An In-depth Technical Guide to 2,4-bis(2-phenylpropan-2-yl)phenol

This technical guide provides a comprehensive overview of the molecular structure, chemical
properties, synthesis, and key applications of 2,4-bis(2-phenylpropan-2-yl)phenol, a sterically
hindered phenolic compound of significant interest to researchers, scientists, and professionals
in drug development and materials science.

Molecular Structure and Identification

2,4-bis(2-phenylpropan-2-yl)phenol, also known by its common name 2,4-dicumylphenol, is
an organic compound characterized by a phenol core substituted with two bulky 2-
phenylpropan-2-yl (or cumyl) groups at the ortho and para positions of the phenolic ring.[1] This
substitution pattern imparts unique steric and electronic properties to the molecule.

IUPAC Name: 2,4-bis(2-phenylpropan-2-yl)phenol[2][3][4]
Synonyms:

« 2,4-Dicumylphenol[2][4]

e 2,4-Bis(a,a-dimethylbenzyl)phenol[2][4]

e 2,4-Bis(1-methyl-1-phenylethyl)phenol[2][3]
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Chemical Structure:

Physicochemical and Computed Data

A summary of the key quantitative data for 2,4-bis(2-phenylpropan-2-yl)phenol is presented

below. These properties are crucial for understanding its behavior in various chemical and

biological systems.

Property Value Reference(s)
Molecular Formula C24H260 [21[31[4]
Molecular Weight 330.46 g/mol [3]

CAS Number 2772-45-4 [1][21[3]

InChi Key PMUYQRITLIAARE [121E5)

UHFFFAOYSA-N

logP (Octanol/Water)

6.044

[6]

Melting Point (Tfus)

Data not consistently available

in searches

Boiling Point (Tboil)

Data not consistently available

in searches
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Experimental Protocols
Synthesis of 2,4-bis(2-phenylpropan-2-yl)phenol via
Friedel-Crafts Alkylation

The primary method for synthesizing 2,4-bis(2-phenylpropan-2-yl)phenol is through the acid-
catalyzed Friedel-Crafts alkylation of phenol with a-methylstyrene.[7] The reaction proceeds via
the formation of a stable tertiary carbocation from a-methylstyrene, which then acts as an
electrophile, attacking the electron-rich phenol ring.

Materials:

Phenol (PhOH)

e a-Methylstyrene (AMS)

e p-Toluenesulfonic acid (catalyst)

e Sodium bicarbonate (for neutralization)

¢ Anhydrous magnesium sulfate (for drying)

o Diethyl ether (for extraction)

Distilled water

Procedure:

To a reaction flask, add phenol (1.0 eq) and p-toluenesulfonic acid (0.001 eq).[8]

o Heat the mixture to a temperature range of 80°C to 90°C.[8]

o Slowly add a-methylstyrene (1.2 eq) to the mixture over a period of 300 minutes while
maintaining the temperature.[8]

» After the addition of a-methylstyrene is complete, continue to stir the reaction mixture at the
same temperature for an additional 60 minutes to ensure the reaction goes to completion.[8]
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» For neutralization, prepare a solution of sodium bicarbonate (0.001 eq) in distilled water and
add it to the reaction mixture at 90-100°C, stirring for 60 minutes.[8]

o To remove water, perform vacuum distillation at 120°C for 120 minutes.[3]

e The resulting crude product can be further purified. One method involves extraction with
diethyl ether, drying the organic phase with anhydrous magnesium sulfate, and removing the
solvent under reduced pressure.[9] For higher purity, a two-step recrystallization process can
be employed.[10]

Signaling Pathways and Mechanisms of Action

The prominent application of 2,4-bis(2-phenylpropan-2-yl)phenol as an antioxidant is
attributed to its ability to act as a radical scavenger.[1] The primary mechanism is through
Hydrogen Atom Transfer (HAT).[1][7]

Hydrogen Atom Transfer (HAT) Mechanism

In the HAT mechanism, the phenolic hydroxyl group donates its hydrogen atom to a reactive
free radical (Re), thereby neutralizing the radical and preventing it from causing oxidative
damage to other molecules.[1][7] This process results in the formation of a stable phenoxyl
radical. The steric hindrance provided by the bulky 2-phenylpropan-2-yl groups at the ortho and
para positions helps to stabilize this newly formed radical, preventing it from participating in
further undesirable reactions.[1]

(Stable Phenoxyl Radical)

2,4-bis(2-phenylpropan-2-yl)phenol
(Ar-Oe)

(Ar-OH)
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Caption: Hydrogen Atom Transfer (HAT) mechanism of 2,4-bis(2-phenylpropan-2-yl)phenol.

Experimental Workflow: Synthesis and Purification

The general workflow for the laboratory synthesis and subsequent purification of 2,4-bis(2-
phenylpropan-2-yl)phenol is outlined below.

Start: Reactants
(Phenol, a-Methylstyrene)

Friedel-Crafts Alkylation
(Acid Catalyst, 80-90°C)

Neutralization
(e.g., NaHCOs solution)

Purification

Vacuum Distillation
(Remove Water)

Solvent Extraction
(e.g., Diethyl Ether)

Drying
(e.g., Anhydrous MgSOa)

Final Product:
2,4-bis(2-phenylpropan-2-yl)phenol
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Caption: General workflow for the synthesis and purification of the target compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

o 1. researchgate.net [researchgate.net]
e 2. 2,4-Dimethylphenol synthesis - chemicalbook [chemicalbook.com]
e 3. pubs.acs.org [pubs.acs.org]

e 4. Mechanistic aspects of hydrogen abstraction for phenolic antioxidants. Electronic structure
and topological electron density analysis - Physical Chemistry Chemical Physics (RSC
Publishing) [pubs.rsc.org]

o 5. CN1884245A - Process for preparing 2,4-dicumyl phenol - Google Patents
[patents.google.com]

¢ 6. Alkylation of phenol with .alpha.-methylstyrene, propylene, butenes, isoamylene, 1-octene,
and diisobutylene: heterogeneous vs. homogeneous catalysts | Semantic Scholar
[semanticscholar.org]

e 7. 2,4-bis(2-phenylpropan-2-yl)phenol | 2772-45-4 | Benchchem [benchchem.com]

e 8. KR101877491B1 - AN I+-METHYL STYRENATED PHENOL MIXTURE, A NON-
REACTIVE DILUENT COMPRINSING THE SAME, AND A METHOD FOR
MANUFACTURING THE SAME - Google Patents [patents.google.com]

¢ 9. Solvent-Free Preparation of Novel 2-[Phenyl (Pyridine-2-Ylamino) Methyl] Phenols as
Pseudo-Betti Processor for Natural Products - PMC [pmc.ncbi.nim.nih.gov]

e 10. researchgate.net [researchgate.net]

 To cite this document: BenchChem. [2,4-bis(2-phenylpropan-2-yl)phenol molecular structure
and IUPAC name]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025650#2-4-bis-2-phenylpropan-2-yl-phenol-
molecular-structure-and-iupac-name]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b025650?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Different-mechanisms-for-hydrogen-atom-transfer-from-polyphenols-ArO-H_fig2_332975839
https://www.chemicalbook.com/synthesis/2-4-dimethylphenol.htm
https://pubs.acs.org/doi/10.1021/ie00049a035
https://pubs.rsc.org/en/content/articlelanding/2005/cp/b415075a
https://pubs.rsc.org/en/content/articlelanding/2005/cp/b415075a
https://pubs.rsc.org/en/content/articlelanding/2005/cp/b415075a
https://patents.google.com/patent/CN1884245A/en
https://patents.google.com/patent/CN1884245A/en
https://www.semanticscholar.org/paper/Alkylation-of-phenol-with-.alpha.-methylstyrene%2C-Chaudhuri-Sharma/66e1a343a4118bf76d8a1a97f8cafbb87170b7c7
https://www.semanticscholar.org/paper/Alkylation-of-phenol-with-.alpha.-methylstyrene%2C-Chaudhuri-Sharma/66e1a343a4118bf76d8a1a97f8cafbb87170b7c7
https://www.semanticscholar.org/paper/Alkylation-of-phenol-with-.alpha.-methylstyrene%2C-Chaudhuri-Sharma/66e1a343a4118bf76d8a1a97f8cafbb87170b7c7
https://www.benchchem.com/product/b160554
https://patents.google.com/patent/KR101877491B1/en
https://patents.google.com/patent/KR101877491B1/en
https://patents.google.com/patent/KR101877491B1/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC4302402/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4302402/
https://www.researchgate.net/publication/288640012_Process_for_co-production_of_4-cumylphenol_and_2_4-dicumylphenol
https://www.benchchem.com/product/b025650#2-4-bis-2-phenylpropan-2-yl-phenol-molecular-structure-and-iupac-name
https://www.benchchem.com/product/b025650#2-4-bis-2-phenylpropan-2-yl-phenol-molecular-structure-and-iupac-name
https://www.benchchem.com/product/b025650#2-4-bis-2-phenylpropan-2-yl-phenol-molecular-structure-and-iupac-name
https://www.benchchem.com/product/b025650#2-4-bis-2-phenylpropan-2-yl-phenol-molecular-structure-and-iupac-name
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025650?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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